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Compound of Interest

Compound Name: C.l. Vat blue 22

Cat. No.: B1619531

C.l. Vat Blue 22: A Technical Safety and Handling
Guide

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is a compilation of publicly available data and is not a
substitute for a manufacturer-provided Safety Data Sheet (SDS). For complete and specific
safety information, please refer to the SDS provided by the supplier of C.lI. Vat Blue 22.

Chemical Identification and Physical Properties

C.l. Vat Blue 22 is a complex organic dye belonging to the violanthrone class of vat dyes.
Violanthrone dyes are known for their use in dyeing cotton and other cellulosic fibers. The
chemical identity and key physical properties of C.l. Vat Blue 22 are summarized in the table
below.
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Property Value Reference
C.I. Name Vat Blue 22

C.l. Number 59820

CAS Number 6373-20-2

Molecular Formula C34H12Cl40O2

Molecular Weight 594.27 g/mol

Appearance Information not available

Insoluble in water in its
N oxidized form. Soluble in an
Solubility ) ) ] [1]
alkaline reducing solution

(leuco form).

Hazard Identification and Toxicological Summary

A comprehensive toxicological profile for C.l. Vat Blue 22 is not readily available in the public
domain. However, as a chlorinated polycyclic aromatic hydrocarbon (CI-PAH), it warrants
careful handling due to the potential hazards associated with this class of compounds.[2][3][4]
Some CI-PAHSs are known to be carcinogenic, mutagenic, and teratogenic.[2] The toxicological
concerns for this class of compounds often relate to their ability to interact with the aryl
hydrocarbon receptor (AhR), which can lead to downstream toxic effects.[2][3]

A safety data sheet for a related product, "Vat Dye Navy VDO044," indicates that the primary
routes of exposure are inhalation of dust and skin or eye contact.[1] The signs and symptoms
of overexposure may include irritation to the eyes, skin, and respiratory tract.[1]

Quantitative Toxicological Data (Data Gaps)

Specific quantitative data such as LD50 (lethal dose, 50%) and LC50 (lethal concentration,
50%) for C.l. Vat Blue 22 are not available in the reviewed literature. The following table
highlights these data gaps.
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Endpoint Value Species Route

Acute Oral Toxicity
(LD50)

Data not available

Acute Dermal Toxicity
(LD50)

Data not available

Acute Inhalation )
Data not available

Toxicity (LC50)
Skin May cause skin
Irritation/Corrosion irritation[1]

o May cause eye
Eye Irritation/Damage " |
irritation[1]

Potential for
Skin Sensitization sensitization with
some dyes[5][6]

Data not available for
C.l. Vat Blue 22.
Some CI-PAHSs are

mutagenic.[2]

Mutagenicity

Data not available for
C.l. Vat Blue 22.
Some CI-PAHs are

carcinogenic.[2]

Carcinogenicity

Handling Precautions and Exposure Controls

Due to the lack of specific toxicological data and the potential hazards associated with the
chemical class, stringent handling precautions are necessary. The following recommendations
are based on general best practices for handling chemical dyes and powders.

Engineering Controls

» Ventilation: Work with C.I. Vat Blue 22 should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation of dust.
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o Containment: Use of glove bags or other containment strategies is recommended for
handling larger quantities.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following diagram
illustrates the recommended PPE for handling C.l. Vat Blue 22 powder.
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Personal Protective Equipment (PPE)

Eye Protection ) 3. Don Gloves
(afety Goggles)

(PTCC)  4 Ensure Full Body Coverage
(Nitrile Gloves)

Respiratory Protection
(N95 or higher)

Body Protection
(Lab Coat, Closed-toe Shoes)

Researcher Prepares
for Handling C.1. Vat Blue 22

Ready for Safe Handling
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Small Spill of
C.l. Vat Blue 22 Powder

Evacuate Immediate Area
and Restrict Access

Don Appropriate PPE
(See Section 3.2)

:

Contain the Spill
(Use absorbent pads for liquids,
cover powder with plastic sheet)

l

Clean Up Spill
(Carefully sweep or vacuum powder.
Avoid creating dust.)

Decontaminate the Area
(Wipe with a damp cloth)

l

Dispose of Waste
(Collect all waste in a sealed,
labeled container)

l

Report the Incident
(Follow institutional protocols)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [C.I. Vat Blue 22 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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